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Compound of Interest

Compound Name: Necrostatin-1

Cat. No.: B1678002

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Necrostatin-1 (Nec-1) is a cornerstone small molecule inhibitor used extensively in the study
of regulated necrosis, specifically necroptosis. Its discovery provided a critical tool to dissect
the molecular signaling of this lytic, pro-inflammatory cell death pathway. This technical guide
provides a comprehensive overview of the chemical structure of Necrostatin-1, its mechanism
of action as a specific inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1), key structure-
activity relationships, and detailed experimental protocols for its characterization. This
document is intended to serve as a detailed resource for researchers leveraging Necrostatin-1
in basic research and therapeutic development.

Chemical Identity and Physicochemical Properties

Necrostatin-1 is a cell-permeable compound characterized by a core structure comprising an
indoleamine moiety linked to a methyl-thiohydantoin group.[1] This structure is fundamental to
its biological activity.
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Property Value Reference(s)
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CAS Number 4311-88-0 [3][5][6]
Molecular Formula C13H13Ns0S [2][6]
Molecular Weight 259.33 g/mol [2][6]
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Mechanism of Action: Inhibition of RIPK1

Necrostatin-1 functions as a potent and selective allosteric inhibitor of RIPK1, the key
upstream kinase in the necroptosis pathway.[1][8][9] It does not compete with ATP. Instead, it
binds to a hydrophobic pocket within the RIPK1 kinase domain, stabilizing the enzyme in an
inactive conformation.[1][8] This inhibitory action prevents the crucial autophosphorylation of
RIPK1 at serine residues (such as Serl166), which is the catalytic step required for the
recruitment and activation of downstream signaling partners.[10][11] By locking RIPK1 in this
inactive state, Necrostatin-1 effectively blocks the formation of the "necrosome," a signaling
complex composed of RIPK1, RIPK3, and the pseudokinase Mixed Lineage Kinase Domain-
Like (MLKL), thereby halting the entire necroptotic cascade.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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